Cas no 2680788-66-1 (benzyl N-1-(3-cyanopropyl)-1H-pyrazol-3-ylcarbamate)

• Product Name: benzyl N-1-(3-cyanopropyl)-1H-pyrazol-3-ylcarbamate
• CAS No: 2680788-66-1
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 5634631
• PubChem ID: 165908430
• Update Time: 2025-06-08

benzyl N-1-(3-cyanopropyl)-1H-pyrazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680788-66-1
• benzyl N-[1-(3-cyanopropyl)-1H-pyrazol-3-yl]carbamate
• EN300-28286868
• benzyl N-1-(3-cyanopropyl)-1H-pyrazol-3-ylcarbamate

• Inchi： 1S/C15H16N4O2/c16-9-4-5-10-19-11-8-14(18-19)17-15(20)21-12-13-6-2-1-3-7-13/h1-3,6-8,11H,4-5,10,12H2,(H,17,18,20)
• InChI Key： NZOZBOKPDVBULT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CN(CCCC#N)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.12732577g/mol
• Monoisotopic Mass: 284.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.9Ų

Additional information on benzyl N-1-(3-cyanopropyl)-1H-pyrazol-3-ylcarbamate

Benzyl N-1-(3-Cyanopropyl)-1H-Pyrazol-3-Ylcarbamate: A Comprehensive Overview

Benzyl N-1-(3-cyanopropyl)-1H-pyrazol-3-ylcarbamate is a chemical compound with the CAS number 2680788-66-1, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of pyrazole, a five-membered heterocyclic ring containing two nitrogen atoms, and is functionalized with a benzyl group and a cyanopropyl substituent. The combination of these groups imparts distinctive electronic and steric properties, making it a valuable molecule for various research and industrial purposes.

The synthesis of benzyl N-1-(3-cyanopropyl)-1H-pyrazol-3-ylcarbamate involves a multi-step process that typically includes the formation of the pyrazole ring followed by subsequent functionalization steps. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the coupling reactions required for attaching the benzyl and cyanopropyl groups.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. The pyrazole moiety is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold in drug discovery. Recent studies have demonstrated that benzyl N-1-(3-cyanopropyl)-1H-pyrazol-3-ylcarbamate exhibits potent inhibitory activity against certain kinases, which are key players in cellular signaling pathways associated with diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The presence of the benzyl group introduces aromaticity, while the cyanopropyl substituent introduces alkyne functionality, which can be exploited for constructing advanced materials such as polymers or supramolecular assemblies. Recent research has highlighted its potential as a building block for constructing stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli like light or temperature.

The environmental impact of benzyl N-1-(3-cyanopropyl)-1H-pyrazol-3-ylcarbamate has also been a topic of interest, particularly in light of increasing concerns over chemical pollution. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental fate and toxicity profile. Regulatory agencies are encouraging the development of greener synthetic routes and waste management strategies to minimize its ecological footprint.

Looking ahead, the future of benzyl N-1-(3-cyanopropyl)-1H-pyrazol-3-ylcarbamate is likely to be shaped by ongoing advancements in computational chemistry and artificial intelligence. These tools are enabling researchers to predict its properties with unprecedented accuracy, optimize its synthesis pathways, and identify novel applications across diverse fields. Collaborative efforts between academia and industry will be crucial in translating these discoveries into practical solutions that benefit society.